Cas no 2194-09-4 (4-fluorobenzyl radical)

4-fluorobenzyl radical structure
4-fluorobenzyl radical structure
Product Name:4-fluorobenzyl radical
CAS No:2194-09-4
MF:C7H7F
MW:110.128885507584
CID:912122
PubChem ID:9603
Update Time:2025-04-19

4-fluorobenzyl radical Chemical and Physical Properties

Names and Identifiers

    • 4-fluorobenzyl radical
    • EN300-19368
    • SCHEMBL7257251
    • 1-Methyl-4-fluorobenzene
    • Z104473648
    • 2194-09-4
    • CHEMBL346605
    • AI3-28561
    • NSC 8861
    • F0041
    • 4-05-00-00800 (Beilstein Handbook Reference)
    • P-FLUOROTOLUENE
    • 352-32-9
    • NUD6WZ1B8F
    • AKOS009031486
    • NSC8861
    • UN-2388
    • DB-023922
    • Q26840772
    • 1-Fluoro-4-methyl-benzene
    • Benzene, 1-fluoro-4-methyl-
    • BP-12816
    • EINECS 206-520-6
    • p-tolyl fluoride
    • 4-Fluorotoluene, 97%
    • DTXSID7059852
    • BDBM50008544
    • F0001-1019
    • UN2388
    • UNII-NUD6WZ1B8F
    • AM86892
    • J-523918
    • p-Fluoromethyl benzene
    • InChI=1/C7H7F/c1-6-2-4-7(8)5-3-6/h2-5H,1H
    • p-Fluorotoluene [UN2388] [Flammable liquid]
    • BS-23827
    • NSC-8861
    • NS00041670
    • BRN 1362373
    • (4-Fluorophenyl)methyl radical
    • p-Fluoromethylbenzene
    • 1-Fluoro-4-methylbenzene
    • STL280319
    • SCHEMBL12689
    • Toluene, p-fluoro-
    • WLN: FR D
    • FLUOROTOLUENE, P-
    • MFCD00000358
    • 4-Fluorotoluene
    • para-Fluorotoluene
    • P-FLUOROTOLUENE [MI]
    • Inchi: 1S/C7H7F/c1-6-2-4-7(8)5-3-6/h2-5H,1H3
    • InChI Key: WRWPPGUCZBJXKX-UHFFFAOYSA-N
    • SMILES: FC1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 110.05321
  • Monoisotopic Mass: 110.053178385g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 62.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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